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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

Technical Data Sheet: Hexane-d14

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core identification and property data for Hexane-d14, a
deuterated form of n-hexane. The information is presented to support its use in various
research and development applications.

Compound Identification and Properties

Hexane-d14 is the isotopically substituted form of n-hexane where all fourteen hydrogen atoms
have been replaced with deuterium, a stable isotope of hydrogen.[1] This substitution makes it
a valuable solvent in applications such as nuclear magnetic resonance (NMR) spectroscopy, as
it minimizes interference from hydrogen signals.[1] Its chemical formula is CeD14.[2][3][4]

The key quantitative identifiers for Hexane-d14 are summarized in the table below for easy
reference.
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Property Value

CAS Number 21666-38-6[1][2][3][5]
Molecular Weight 100.26 g/mol [2][5][6]
Molecular Formula CeD14[2][3][4]

Synonyms Tetradecadeuterohexane[2]
Linear Formula CD3(CD2)4CDs

Methodologies and Protocols

Detailed experimental protocols for the determination of fundamental physical constants like
the CAS number and molecular weight are established by international standards
organizations. The CAS number is a unique identifier assigned by the Chemical Abstracts
Service (CAS), a division of the American Chemical Society. The molecular weight is calculated
based on the atomic weights of the constituent isotopes. As this document serves as a
reference for established data, detailed experimental workflows for these determinations are
beyond its scope. Similarly, signaling pathway diagrams are not applicable to the
physicochemical properties of this compound.

Data Visualization

The following diagram illustrates the core identifiers for Hexane-d14.

Hexane-d14

Identifier Property Composition
CAS: 21666-38-6 MW: 100.26 g/mol Formula: C6D14
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Core ldentifiers of Hexane-d14

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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